Cas no 15189-14-7 (Cyclohexanone, 2,2,5,5-tetramethyl-)

Cyclohexanone, 2,2,5,5-tetramethyl- is a substituted cyclohexanone derivative characterized by its four methyl groups at the 2,2,5,5-positions. This structural modification enhances its steric hindrance and stability, making it useful as an intermediate in organic synthesis, particularly for producing specialized polymers, fragrances, and pharmaceuticals. Its symmetrical tetramethyl substitution reduces reactivity at the carbonyl group, offering controlled selectivity in reactions. The compound exhibits low volatility and improved thermal stability compared to unsubstituted cyclohexanone, making it suitable for high-temperature applications. Its purity and consistent performance are critical in fine chemical manufacturing, where precise molecular architecture is required.
Cyclohexanone, 2,2,5,5-tetramethyl- structure
15189-14-7 structure
Product Name:Cyclohexanone, 2,2,5,5-tetramethyl-
CAS No:15189-14-7
MF:C10H18O
MW:154.249323368073
CID:1325032
PubChem ID:14812417
Update Time:2025-11-02

Cyclohexanone, 2,2,5,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone, 2,2,5,5-tetramethyl-
    • 2,2,5,5-tetramethylcyclohexanone
    • 15189-14-7
    • SCHEMBL957525
    • 2,2,5,5-tetramethylcyclohexan-1-one
    • DB-191823
    • 08A3K3G3A1
    • EN300-374102
    • 2,2,5,5-tetramethyl cyclohexanone
    • UNII-08A3K3G3A1
    • Inchi: 1S/C10H18O/c1-9(2)5-6-10(3,4)8(11)7-9/h5-7H2,1-4H3
    • InChI Key: RVCYFEYJEAXCIZ-UHFFFAOYSA-N
    • SMILES: O=C1CC(C)(C)CCC1(C)C

Computed Properties

  • Exact Mass: 154.135765193g/mol
  • Monoisotopic Mass: 154.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 17.1Ų

Cyclohexanone, 2,2,5,5-tetramethyl- Pricemore >>

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Additional information on Cyclohexanone, 2,2,5,5-tetramethyl-

Cyclohexanone, 2,2,5,5-tetramethyl- (CAS No. 15189-14-7): Properties, Applications, and Market Insights

Cyclohexanone, 2,2,5,5-tetramethyl- (CAS No. 15189-14-7) is a specialized organic compound with a unique molecular structure. This tetramethyl-substituted cyclohexanone derivative is widely used in industrial and research applications due to its distinct chemical properties. The compound features a cyclohexane ring with four methyl groups at the 2,2,5,5 positions, making it a valuable intermediate in organic synthesis.

The physical properties of 2,2,5,5-tetramethylcyclohexanone include a characteristic ketone odor and good solubility in common organic solvents. Its molecular formula is C10H18O, with a molecular weight of 154.25 g/mol. Researchers often seek this compound for its stability and reactivity in various chemical transformations, particularly in the synthesis of complex organic molecules.

In recent years, Cyclohexanone derivatives have gained attention in material science applications. The 2,2,5,5-tetramethyl variant shows particular promise in polymer chemistry, where it serves as a building block for specialty resins and coatings. This aligns with current market trends toward high-performance materials with enhanced durability and thermal stability.

The compound's applications extend to the fragrance industry, where modified cyclohexanone structures contribute to unique scent profiles. With growing consumer interest in novel aroma chemicals, CAS 15189-14-7 has become increasingly relevant for perfumery applications. Its structural characteristics allow for the creation of musk-like notes with excellent longevity.

From a synthetic chemistry perspective, 2,2,5,5-tetramethylcyclohexanone serves as a valuable precursor in pharmaceutical research. The sterically hindered ketone group offers interesting possibilities for asymmetric synthesis, a hot topic in modern medicinal chemistry. Researchers frequently search for information about its reactivity patterns and potential in drug discovery programs.

Environmental considerations have brought new focus to tetramethyl-substituted cyclohexanones. Compared to some traditional solvents, this compound demonstrates favorable environmental profiles in certain applications. This aspect is particularly relevant given increasing regulatory pressures and the chemical industry's shift toward greener alternatives.

The global market for specialty cyclohexanone derivatives shows steady growth, driven by demand from multiple industries. CAS 15189-14-7 occupies a niche position in this market, with suppliers offering various purity grades to meet different application requirements. Current market analysis suggests expanding opportunities in Asia-Pacific regions, particularly for research and specialty chemical applications.

Quality control aspects of 2,2,5,5-tetramethylcyclohexanone frequently appear in technical discussions. Analytical methods such as GC-MS and HPLC are commonly employed to verify purity, with typical commercial grades offering ≥95% purity. These specifications are crucial for researchers who require consistent performance in sensitive applications.

Storage and handling recommendations for Cyclohexanone, 2,2,5,5-tetramethyl- follow standard organic chemical protocols. The compound should be kept in tightly sealed containers, protected from moisture and extreme temperatures. Such practical information is highly sought after by laboratory technicians and industrial users alike.

Future research directions for CAS 15189-14-7 may explore its potential in energy-related applications. The compound's structural features make it interesting for investigations into organic electronic materials or energy storage systems. These emerging applications align with global trends in sustainable technology development.

For synthetic chemists, the 2,2,5,5-tetramethylcyclohexanone structure presents interesting challenges and opportunities in stereoselective transformations. Recent literature highlights its use in constructing complex molecular architectures, a topic of considerable interest in academic and industrial research circles.

Regulatory status information for Cyclohexanone, 2,2,5,5-tetramethyl- varies by region, but generally falls under standard chemical regulations. Manufacturers and users should consult local chemical inventories and compliance requirements. This aspect becomes increasingly important as chemical regulations evolve worldwide.

The compound's role in flavor and fragrance chemistry continues to evolve. With consumers demanding more sophisticated and natural-inspired scents, tetramethylcyclohexanone derivatives offer perfumers versatile tools for creating modern fragrance compositions.

Technical grade 2,2,5,5-tetramethylcyclohexanone typically appears as a colorless to pale yellow liquid. Its physical characteristics, including boiling point and refractive index, are well-documented in chemical databases. These parameters are essential for process engineers designing industrial applications.

Recent patent literature reveals growing interest in CAS 15189-14-7 for innovative applications. From advanced materials to specialty chemicals, this compound continues to find new uses in cutting-edge technologies. Monitoring these developments provides valuable insights into future market trends.

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